Cas no 1420845-35-7 (2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride)

• Product Name: 2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride
• CAS No: 1420845-35-7
• MF: C₁₂H₁₇ClN₄
• MW: 252.743180990219
• CID: 2167099
• Update Time: 2023-08-05

2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride
• 2-(((1r,4r)-4-aminocyclohexyl)amino)nicotinonitrile hydrochloride

• Inchi： 1S/C12H16N4.ClH/c13-8-9-2-1-7-15-12(9)16-11-5-3-10(14)4-6-11;/h1-2,7,10-11H,3-6,14H2,(H,15,16);1H
• InChI Key： OREMLAFFUBROOB-UHFFFAOYSA-N
• SMILES： Cl.N(C1C(C#N)=CC=CN=1)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 74.7